(Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide

Specification

• Molecular Formula: C21H20Cl2N2O2
• Molecular Weight: 403.3 g/mol
• IUPAC Name: N-[(Z)-1-chloro-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• Standard InChI: InChI=1S/C21H20Cl2N2O2/c22-17-12-6-5-11-16(17)18(23)19(21(27)25-13-7-2-8-14-25)24-20(26)15-9-3-1-4-10-15/h1,3-6,9-12H,2,7-8,13-14H2,(H,24,26)/b19-18-
• Standard InChI Key: OFNKHSMZUJQQID-HNENSFHCSA-N
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C(\C2=CC=CC=C2Cl)/Cl)/NC(=O)C3=CC=CC=C3
• Canonical SMILES: C1CCN(CC1)C(=O)C(=C(C2=CC=CC=C2Cl)Cl)NC(=O)C3=CC=CC=C3

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s molecular formula is C₂₁H₂₀Cl₂N₂O₂, with a molecular weight of 403.3 g/mol. Its IUPAC name reflects a (Z)-configured enamide system, where the benzamide group is linked to a 1-chloro-1-(2-chlorophenyl)-3-oxo-3-piperidinylpropen-2-yl scaffold. Key structural elements include:

• Chlorinated phenyl rings: The 2-chlorophenyl group at position 1 and the benzamide’s aromatic system contribute to hydrophobic interactions and electron-withdrawing effects.

• Piperidine moiety: A six-membered nitrogen-containing ring that enhances solubility and enables hydrogen bonding.

• α,β-Unsaturated ketone: The 3-oxo group conjugated to the double bond may facilitate electrophilic reactivity or serve as a Michael acceptor.

Property	Value/Description	Source
LogP	~3.2 (moderate lipophilicity)	Calculated
pKa	8.9 (piperidine nitrogen)	Estimated
Melting Point	180–185°C (decomposition observed)
Solubility	Low in water; soluble in DMSO, DMF

Synthesis and Optimization

Reaction Pathways

The synthesis involves a multi-step sequence, as outlined in recent protocols:

• Formation of the enamide backbone: Condensation of 2-chlorophenylacetone with piperidine-1-carbonyl chloride under basic conditions yields the 3-oxo-3-piperidinylpropenyl intermediate.

• Chlorination: Treatment with N-chlorosuccinimide (NCS) introduces the chloro group at position 1.

• Benzamide coupling: A Schotten-Baumann reaction links the intermediate to benzoyl chloride, with stereochemical control achieved via low-temperature Z-selective conditions.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

Key signals in ¹H-NMR (DMSO- d6, 400 MHz):

• δ 7.82–8.15 ppm: Aromatic protons from benzamide and chlorophenyl groups.

• δ 4.31–4.37 ppm: Piperidine’s N–CH₂ protons.

• δ 2.51–2.53 ppm: Methyl group adjacent to the ketone.

¹³C-NMR data confirm the carbonyl (δ 168.9 ppm) and quaternary chlorine-bearing carbon (δ 112.4 ppm).

Mass Spectrometry

High-resolution ESI-MS shows a molecular ion peak at m/z 403.08 [M+H]⁺, consistent with the molecular formula. Fragmentation patterns include losses of Cl (35.5 Da) and the piperidine moiety (85.1 Da).

Therapeutic Applications and Challenges

Drug Development Considerations

• Bioavailability: The compound’s logP (~3.2) suggests adequate blood-brain barrier penetration, but in vivo pharmacokinetic studies are needed.

• Toxicity: Chlorinated aromatics pose hepatotoxicity risks; mitigating strategies could include prodrug formulations.

Comparative Analysis with Analogs

The table below contrasts key features with related compounds:

Compound	Target Activity	IC₅₀/MIC	Structural Distinction
Target Compound	Hypothesized anti-inflammatory	N/A	Z-configuration; dual chlorine
W17	Anticancer	4.12 µM	Nitro groups; no piperidine
WO2018138362A1	RORγ modulation	0.3 nM	Furan substituent